Cas no 144-19-4 (2,2,4-Trimethyl-1,3-pentanediol)

• Product Name: 2,2,4-Trimethyl-1,3-pentanediol
• CAS No: 144-19-4
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• MDL: MFCD00004681
• CID: 36528
• PubChem ID: 24859650
• Update Time: 2026-05-14

2,2,4-Trimethyl-1,3-pentanediol Chemical and Physical Properties

Names and Identifiers

• 2,2,4-Trimethylpentane-1,3-diol
• 2,2,4-TRIMETHYL-1,3-PENTANEDIOL
• 2,2,4-TRIMETHYL PENTANEDIOL-1,3
• TMPD GLYCOL
• 1,3-Dihydroxy-2,2,4-trimethyl pentane
• 2,2,4-trimethyl-3-pentanediol
• 3-Pentanediol,2,2,4-trimethyl-1
• tmpd(alcohol)
• 2,2,4-TRIMETHYL-1,3-PENTANEDIOL, CRYSTAL LIZED
• 2,2,4-Trimethyl-1,3-pentanediol, pract.
• 1,3-Pentanediol, 2,2,4-trimethyl-
• 2,2,4-Trimethylpentandiol
• 1,3-PENTANEDIOL,2,2,4-TRIME
• 2,2,4-Trimethyl-1,3-pentanediol (TMPD)
• 2,2,4-TriMethyl-1,3-pentandiol
• 2,2,4-Trimethyl-1,3-pentylene glycol
• NSC 6368
• Nexcoat 795
• TMPD (alcohol)
• TMPD
• Caswell No. 893
• EPA Pesticide Chemical Code 041002
• JCTXKRPTIMZBJT-UHFFFAOYSA-N
• DSSTox_CID_7113
• DSSTox_RID_78314
• DSSTox_GSID_27113
• KSC489M4D
• Jsp002591
• 2,2,4-Trimethyl-1,3-pentanediol

• MDL： MFCD00004681
• Inchi： 1S/C8H18O2/c1-6(2)7(10)8(3,4)5-9/h6-7,9-10H,5H2,1-4H3
• InChI Key： JCTXKRPTIMZBJT-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])O[H]
• BRN： 1698098

Computed Properties

• Exact Mass: 146.13100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White crystalline solid
• Density: 0,937 g/cm3
• Melting Point: 52.0 to 55.0 deg-C
• Boiling Point: 232°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4513
• PSA: 40.46000
• LogP: 1.02180
• Solubility: Soluble in most alcohols, diols, aromatics and ketones, slightly soluble in water and aliphatic hydrocarbons.

2,2,4-Trimethyl-1,3-pentanediol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：SA1400000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2,4-Trimethyl-1,3-pentanediol

Comprehensive Overview of 2,2,4-Trimethyl-1,3-pentanediol (CAS No. 144-19-4): Properties, Applications, and Industry Trends

2,2,4-Trimethyl-1,3-pentanediol (CAS No. 144-19-4), often abbreviated as TMPD, is a versatile diol compound widely recognized for its unique chemical structure and functional properties. This branched-chain glycol exhibits excellent solubility, low volatility, and high thermal stability, making it a preferred choice in industries ranging from coatings to adhesives. As sustainability and high-performance additives dominate modern material science discussions, TMPD has garnered attention for its eco-friendly potential and compatibility with green chemistry initiatives.

The molecular structure of 2,2,4-Trimethyl-1,3-pentanediol features two hydroxyl groups attached to a trimethylated pentane backbone, contributing to its exceptional resistance to hydrolysis and oxidation. Researchers frequently highlight its role as a plasticizer intermediate or coalescing agent in water-based paints, aligning with the global shift toward low-VOC (volatile organic compound) formulations. Recent studies also explore its utility in UV-curable resins, addressing the growing demand for energy-efficient curing technologies in the polymer industry.

One of the most searched topics related to CAS No. 144-19-4 revolves around its application in cosmetic formulations. As consumers increasingly prioritize non-toxic ingredients, TMPD serves as a humectant and viscosity modifier in skincare products, offering enhanced moisture retention without irritation. Industry forums frequently discuss its synergistic effects with natural emollients, such as squalane or jojoba oil, underscoring its relevance in clean beauty trends.

From an industrial perspective, 2,2,4-Trimethyl-1,3-pentanediol plays a critical role in polyester resin synthesis, where its branched structure improves flexibility and durability. Manufacturers of automotive coatings and marine paints value its ability to enhance gloss retention and weather resistance—a key consideration for products exposed to extreme environmental conditions. Additionally, its compatibility with bio-based solvents positions it as a candidate for circular economy-driven innovations.

Emerging applications of TMPD include its use in 3D printing materials, particularly as a modifier for photopolymer resins. This aligns with the surge in searches for "advanced additive manufacturing chemicals." Its ability to reduce shrinkage and improve layer adhesion addresses common challenges in stereolithography (SLA) printing, making it a topic of interest in technical whitepapers and patent filings.

Environmental and regulatory aspects of CAS No. 144-19-4 are frequently queried in regulatory databases. The compound’s OECD HPV status and REACH compliance data confirm its safety profile for approved uses. Notably, its biodegradability potential under specific conditions is an active area of research, reflecting the market’s focus on sustainable chemical alternatives.

In conclusion, 2,2,4-Trimethyl-1,3-pentanediol exemplifies how traditional chemicals adapt to contemporary demands. Its multifunctionality across coatings, cosmetics, and advanced materials ensures continued relevance, while ongoing research explores novel applications in renewable energy and smart materials. For formulators seeking a balance between performance and sustainability, TMPD remains a compelling option.